4-hydroxy-3-(4-methylbenzoyl)-6-(4-methylphenyl)-2H-pyran-2-one
Overview
Description
4-hydroxy-3-(4-methylbenzoyl)-6-(4-methylphenyl)-2H-pyran-2-one, also known as HMBP, is a synthetic compound that has been used in various scientific research studies. HMBP is a pyranone derivative that has shown promising results in the fields of medicine and biochemistry.
Scientific Research Applications
Biomedical Applications
Research has explored the potential biomedical applications of compounds related to 4-hydroxy-3-(4-methylbenzoyl)-6-(4-methylphenyl)-2H-pyran-2-one. For instance, a study conducted by Ryzhkova et al. (2020) investigated an electrochemically induced multicomponent transformation involving a similar compound, revealing its promise for various biomedical applications, particularly for regulating inflammatory diseases (Ryzhkova, Ryzhkov, & Elinson, 2020).
Antimicrobial Properties
The antimicrobial properties of 2H-pyran-3(6H)-one derivatives, which are structurally related to the compound , have been a subject of research. Georgiadis, Couladouros, and Delitheos (1992) found that certain derivatives showed significant activity against gram-positive bacteria, highlighting the potential of these compounds in antimicrobial applications (Georgiadis, Couladouros, & Delitheos, 1992).
Biomimetic Syntheses
The compound's relevance in biomimetic syntheses of polyketide aromatics has been explored. Griffin, Leeper, and Staunton (1984) described how methoxypyrylium compounds derived from 2H-pyran-2-ones and 4H-pyran-4-ones, which are structurally similar to the compound , can undergo biomimetic cyclisation to generate polyketide aromatic systems (Griffin, Leeper, & Staunton, 1984).
Synthesis and Reactivity
The synthesis and reactivity of compounds structurally related to this compound have also been a focus of research. Ait‐Baziz et al. (2004) reported on the synthesis and reactions of a similar compound with nucleophiles, leading to new compounds with potential applications in various fields (Ait‐Baziz et al., 2004).
Structural Analysis
Structural analysis of related compounds is another area of research. Wang et al. (2005) determined the X-ray crystal structure of a compound structurally akin to this compound, providing insights into its molecular arrangement (Wang, Zeng, Shi, Wei, & Zong, 2005).
properties
IUPAC Name |
4-hydroxy-3-(4-methylbenzoyl)-6-(4-methylphenyl)pyran-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16O4/c1-12-3-7-14(8-4-12)17-11-16(21)18(20(23)24-17)19(22)15-9-5-13(2)6-10-15/h3-11,21H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWDZUPUNCJTZMR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CC(=C(C(=O)O2)C(=O)C3=CC=C(C=C3)C)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90716002 | |
Record name | 3-[Hydroxy(4-methylphenyl)methylidene]-6-(4-methylphenyl)-2H-pyran-2,4(3H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90716002 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
320.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
65384-67-0 | |
Record name | 3-[Hydroxy(4-methylphenyl)methylidene]-6-(4-methylphenyl)-2H-pyran-2,4(3H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90716002 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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